Cas no 1861384-69-1 (1-Cyanopropane-1-sulfinyl chloride)

• Product Name: 1-Cyanopropane-1-sulfinyl chloride
• CAS No: 1861384-69-1
• MF: C₄H₆ClNOS
• MW: 151.614538669586
• CID: 5718014
• PubChem ID: 131021410
• Update Time: 2025-06-12

1-Cyanopropane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyanopropane-1-sulfinylchloride
• 1-Cyanopropane-1-sulfinyl chloride
• 1861384-69-1
• EN300-732412

• Inchi： 1S/C4H6ClNOS/c1-2-4(3-6)8(5)7/h4H,2H2,1H3
• InChI Key： SPBNMIIXIXRPSH-UHFFFAOYSA-N
• SMILES： ClS(C(C#N)CC)=O

Computed Properties

• Exact Mass: 150.9858627g/mol
• Monoisotopic Mass: 150.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.1Ų

Additional information on 1-Cyanopropane-1-sulfinyl chloride

1-Cyanopropane-1-sulfinyl chloride (CAS No. 1861384-69-1): An Overview of Its Properties, Synthesis, and Applications in Chemical Biology and Pharmaceutical Research

1-Cyanopropane-1-sulfinyl chloride (CAS No. 1861384-69-1) is a versatile and intriguing compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional group diversity. In this comprehensive overview, we will delve into the properties, synthesis methods, and potential applications of 1-Cyanopropane-1-sulfinyl chloride.

Chemical Properties: 1-Cyanopropane-1-sulfinyl chloride is a colorless liquid with a molecular formula of C4H6ClNO2S. The compound's structure includes a cyanide group (-CN), a sulfinyl group (-SO), and a chloroalkyl moiety, which collectively contribute to its unique chemical reactivity. The presence of these functional groups makes 1-Cyanopropane-1-sulfinyl chloride highly reactive in various chemical reactions, including nucleophilic substitution, addition reactions, and condensation reactions.

Synthesis Methods: The synthesis of 1-Cyanopropane-1-sulfinyl chloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloropropionitrile with sodium sulfinic acid followed by treatment with thionyl chloride. This method yields high purity 1-Cyanopropane-1-sulfinyl chloride with good yields. Another approach involves the reaction of 3-chloropropionitrile with sulfur dioxide in the presence of a suitable catalyst, followed by chlorination. These synthetic routes are well-documented in the literature and have been optimized for industrial-scale production.

Applications in Chemical Biology: In the field of chemical biology, 1-Cyanopropane-1-sulfinyl chloride has found applications as a versatile building block for the synthesis of bioactive molecules. Its reactivity allows for the introduction of functional groups that can modulate biological activity. For example, recent studies have shown that derivatives of 1-Cyanopropane-1-sulfinyl chloride can be used to synthesize small molecules that target specific enzymes or receptors involved in various diseases. These molecules have shown promise in areas such as cancer therapy, neurodegenerative disorders, and infectious diseases.

Pharmaceutical Research: In pharmaceutical research, 1-Cyanopropane-1-sulfinyl chloride is an important intermediate in the development of new drugs. The compound's ability to undergo selective transformations makes it a valuable starting material for the synthesis of drug candidates. For instance, researchers have utilized 1-Cyanopropane-1-sulfinyl chloride to synthesize prodrugs that improve the pharmacokinetic properties of existing drugs. Additionally, the compound has been used to develop novel drug delivery systems that enhance drug efficacy and reduce side effects.

Safety Considerations: While 1-Cyanopropane-1-sulfinyl chloride is a valuable compound in research and development, it is important to handle it with care due to its reactivity and potential hazards. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Current Research Trends: Recent advancements in computational chemistry and high-throughput screening have opened new avenues for the exploration of 1-Cyanopropane-1-sulfinyl chloride. Researchers are leveraging these tools to identify novel derivatives with enhanced biological activity and improved pharmacological profiles. Additionally, there is growing interest in using machine learning algorithms to predict the reactivity and stability of compounds derived from 1-Cyanopropane-1-sulfinyl chloride strong>, which can accelerate the drug discovery process.

Conclusion: In summary, 1-Cyanopropane-1-sulfinyl chloride (CAS No. 1861384-69-1) strong > is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique chemical properties make it an attractive building block for the synthesis of bioactive molecules and drug candidates. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.